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Compound of Interest

Compound Name: Mercaptoacetaldehyde

Cat. No.: B1617137

Technical Guide: Physical Properties of
Mercaptoacetaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of
mercaptoacetaldehyde (CAS: 4124-63-4), specifically its boiling point and solubility. This
document is intended to serve as a comprehensive resource for laboratory professionals,
offering available quantitative data, detailed experimental protocols for property determination,
and a visualization of the underlying chemical principles.

Core Physical Properties

Mercaptoacetaldehyde, also known as 2-sulfanylacetaldehyde, is a reactive organic
compound containing both an aldehyde and a thiol functional group. These groups dictate its
chemical behavior and physical properties.

Quantitative Data Summary

The physical properties of mercaptoacetaldehyde have been reported in various sources. The
following table summarizes the available quantitative data for its boiling point and solubility. It is
important to note the variability in the reported boiling points, which may be attributable to
different experimental conditions (e.g., pressure) or the use of estimation methods.
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Physical Property Value Conditions Source(s)
Boiling Point ~130 °C Not specified [1]
84.0 °C @ 760.00 mm Hg [2]

est. 146 °C Not specified [3]

112.8°C @ 760 mmHg [4]

Water Solubility Soluble General [1]
Slightly soluble General [2]

205,600 mgl/L (est.) @ 25 °C 2]

190.59 g/L @ 25 °C [3]

Solubility in Organic Soluble in ethanol and

Solvents ether General ]
Soluble in alcohol General [2]

Ethanol: 180.39 g/L @ 25 °C [3]

Methanol: 433.71 g/L @ 25 °C [3]

Isopropanol: 79.31g/L @ 25°C [3]

Experimental Protocols

While specific experimental protocols for the determination of mercaptoacetaldehyde's
physical properties are not detailed in the available literature, standard methodologies for
organic compounds would be employed. The following sections describe these general
procedures.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a volatile liquid like mercaptoacetaldehyde, several standard methods can be
utilized.

1. Thiele Tube Method:
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This microscale method is suitable for small sample volumes.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating source (Bunsen burner or oil bath).

e Procedure:

[¢]

A small amount of the liquid sample is placed in the small test tube.

The capillary tube is inverted and placed inside the test tube with the sample.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g.,
mineral oil).

The side arm of the Thiele tube is gently heated, allowing for even heat distribution by
convection.

As the temperature rises, air trapped in the capillary tube will bubble out.

The temperature at which a steady stream of bubbles emerges from the capillary tube is
noted.

The heat source is removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid is drawn back into the capillary
tube.

2. Simple Distillation Method:

This method is suitable for larger sample volumes and also serves as a purification step.

» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

e Procedure:
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o The liquid sample is placed in the distillation flask along with boiling chips.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm leading to the condenser.

o The flask is heated, and the liquid is brought to a boil.

o The vapor travels up into the condenser, where it cools and liquefies, and the distillate is
collected in the receiving flask.

o The boiling point is the constant temperature observed on the thermometer during the
distillation of the pure liquid.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
For determining the solubility of a compound like mercaptoacetaldehyde in various solvents,
the following general protocol, based on the OECD Guideline 105 for water solubility, can be
adapted.

1. Flask Method (for solubilities > 10 g/L):

» Apparatus: Flask with a stirrer, constant temperature bath, analytical balance, filtration or
centrifugation equipment, and a suitable analytical method for determining the concentration
of the solute (e.g., HPLC, GC, UV-Vis spectroscopy).

e Procedure:

o A predetermined amount of the solvent (e.g., water, ethanol) is placed in the flask and
allowed to equilibrate to the desired temperature in the constant temperature bath.

o An excess amount of mercaptoacetaldehyde is added to the solvent.

o The mixture is stirred for a sufficient time to reach equilibrium (saturation). This can be
determined by taking samples at different time points until the concentration remains
constant.
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o Once equilibrium is reached, the stirring is stopped, and the undissolved material is
allowed to settle.

o A sample of the supernatant is carefully taken and separated from the undissolved solid by
filtration or centrifugation.

o The concentration of mercaptoacetaldehyde in the clear, saturated solution is
determined using a validated analytical method. This concentration represents the
solubility at that temperature.

Logical Relationships in Physical Properties

The physical properties of a molecule like mercaptoacetaldehyde are a direct consequence of
its molecular structure and the resulting intermolecular forces. The following diagram illustrates
this relationship.
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Relationship Between Molecular Structure and Physical Properties
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Caption: Logical flow from molecular structure to physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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